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Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data and analytical

applications of Phenanthrene-13C6. Phenanthrene-13C6 is a stable isotope-labeled version

of phenanthrene, a polycyclic aromatic hydrocarbon (PAH). It serves as a crucial internal

standard in analytical chemistry for the accurate quantification of phenanthrene in various

environmental and biological matrices. This document compiles essential data on its properties,

safety protocols, and a detailed experimental workflow for its use.

Core Data Presentation
The following tables summarize the key quantitative data for Phenanthrene-13C6. It is

important to note that while identifiers are specific to the labeled compound, the physical,

chemical, toxicological, and ecological data are derived from the Material Safety Data Sheet

(MSDS) of its unlabeled counterpart, phenanthrene. The isotopic labeling is not expected to

significantly alter these macroscopic properties.

Table 1: Compound Identification
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Identifier Value Source

Product Name Phenanthrene-13C6 [1][2][3][4]

CAS Number 1189955-53-0 [1][2][3]

Molecular Formula C₈¹³C₆H₁₀ [1][2]

Molecular Weight 184.19 g/mol [1][2]

Purity ≥99% [1]

Table 2: Physical and Chemical Properties (of unlabeled
Phenanthrene)

Property Value Source

Appearance
Colorless to white crystalline

solid
[5][6]

Odor Faint aromatic [5][7]

Melting Point 98-101 °C [5][8]

Boiling Point 340 °C [5][8]

Density 1.063 g/mL at 25 °C [5][8]

Solubility in Water Insoluble [7][9]

Solubility in Organic Solvents

Soluble in toluene, carbon

tetrachloride, ether, chloroform,

acetic acid, and benzene

[9]

Vapor Pressure 1 mmHg at 68°F [7]

log Kow (Octanol-Water

Partition Coefficient)
4.46 [10]

Table 3: Toxicological Data (of unlabeled Phenanthrene)
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Parameter Value Species Source

LD50 (Oral) 700 mg/kg Mouse [6][10]

LD50 (Intraperitoneal) 700 mg/kg Mouse [6]

LD50 (Intravenous) 56 mg/kg Mouse [6]

Carcinogenicity

Not classifiable as to

its carcinogenicity to

humans (IARC Group

3)

N/A [10][11]

Table 4: Ecological Data (of unlabeled Phenanthrene)
Parameter Value Species Duration Source

LC50 (Fish) 0.234 mg/L

Lepomis

macrochirus

(Bluegill sunfish)

96 h [10]

EC50 (Aquatic

Invertebrate)
0.212 mg/L

Daphnia magna

(Water flea)
Not Specified [10]

Safety and Handling
The safe handling of Phenanthrene-13C6 is paramount in a laboratory setting. The following

diagrams outline the recommended procedures for first aid and spill response, based on the

safety data for unlabeled phenanthrene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://datasheets.scbt.com/sc-212542.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/p11409?userType=undefined
https://datasheets.scbt.com/sc-212542.pdf
https://datasheets.scbt.com/sc-212542.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/p11409?userType=undefined
https://hhpprtv.ornl.gov/issue_papers/Phenanthrene.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/p11409?userType=undefined
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/p11409?userType=undefined
https://www.benchchem.com/product/b1421320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation

Skin Contact

Eye Contact

Ingestion

Move person to fresh air. If not breathing, give
artificial respiration. Consult a physician.

Wash off with soap
and plenty of water. Consult a physician.

Rinse thoroughly with
plenty of water for

at least 15 minutes.
Consult a physician.

Never give anything by
mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Click to download full resolution via product page

First Aid Measures for Phenanthrene Exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1421320?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Wear appropriate Personal
Protective Equipment (PPE):

- Respirator
- Chemical-resistant gloves

- Safety goggles
- Protective clothing

Remove all sources of ignition.

Contain spillage.

Sweep up and shovel.
Do not create dust.

Collect in a suitable, closed
container for disposal.

Clean spill area with a soap
and water solution.

Dispose of waste in accordance
with local regulations.

Click to download full resolution via product page

Workflow for Responding to a Phenanthrene Spill.
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Experimental Protocols
Phenanthrene-13C6 is primarily used as an internal standard for the quantification of

phenanthrene and other PAHs in complex matrices. The principle of isotope dilution mass

spectrometry (IDMS) relies on the addition of a known amount of the isotopically labeled

standard to the sample prior to extraction and analysis. The labeled standard behaves

chemically and physically identically to the native analyte during sample preparation and

analysis, thus allowing for accurate correction of any analyte loss.

Detailed Methodology: Analysis of Phenanthrene in Soil
by GC/MS
This protocol is a synthesized procedure based on established methods for PAH analysis in soil

and sediment.

1. Sample Preparation and Extraction

Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to ensure

homogeneity.

Spiking with Internal Standard: Weigh approximately 10 g of the homogenized soil into a

beaker. Spike the sample with a known amount of Phenanthrene-13C6 solution (e.g., 1 µg

in a suitable solvent like acetone).

Dehydration: Add 5-10 g of anhydrous sodium sulfate to the soil and mix thoroughly until a

free-flowing powder is obtained.

Extraction: Transfer the soil mixture to a Soxhlet extraction thimble. Extract with a 1:1 (v/v)

mixture of hexane and acetone for 16-24 hours. Alternatively, use an accelerated solvent

extraction (ASE) system with the same solvent mixture at elevated temperature and

pressure.

2. Extract Cleanup

Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator.
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Silica Gel Chromatography: Prepare a silica gel column for cleanup. Condition the column

with hexane. Apply the concentrated extract to the column and elute with a suitable solvent

mixture (e.g., hexane:dichloromethane). This step removes polar interferences.

Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a

gentle stream of nitrogen.

3. GC/MS Analysis

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC/MS) is used

for analysis.

GC Conditions:

Column: A capillary column suitable for PAH analysis (e.g., DB-5ms, 30 m x 0.25 mm x

0.25 µm).

Injector: Splitless injection at 280°C.

Oven Program: Start at 60°C, hold for 1 minute, ramp to 300°C at 10°C/min, and hold for

10 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

Phenanthrene (native): m/z 178 (quantification), 179 (confirmation)

Phenanthrene-13C6 (internal standard): m/z 184 (quantification)

4. Quantification
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Calculate the concentration of native phenanthrene in the sample using the response factor

determined from the analysis of calibration standards containing both native phenanthrene

and Phenanthrene-13C6.
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Analytical Workflow for Phenanthrene in Soil.
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Conclusion
Phenanthrene-13C6 is an indispensable tool for the accurate and precise measurement of

phenanthrene in complex samples. While its physical and toxicological properties are

considered analogous to its unlabeled form, proper safety precautions must always be

observed in the laboratory. The detailed experimental protocol provided herein offers a robust

framework for its application in environmental analysis, ensuring high-quality data for research

and regulatory purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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